Cas no 2138018-22-9 (1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane
• CAS No: 2138018-22-9
• MF: C₁₁H₁₈BrF₃
• MW: 287.159833431244
• CID: 5916231
• PubChem ID: 165952215
• Update Time: 2025-06-08

1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane
• 2138018-22-9
• EN300-1132433

• Inchi： 1S/C11H18BrF3/c1-10(2,7-12)8-4-3-5-9(6-8)11(13,14)15/h8-9H,3-7H2,1-2H3
• InChI Key： WKWUYDZKTKVNSJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1CCCC(C(F)(F)F)C1

Computed Properties

• Exact Mass: 286.05440g/mol
• Monoisotopic Mass: 286.05440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane

Recent Advances in the Study of 1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane (CAS: 2138018-22-9)

The compound 1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane (CAS: 2138018-22-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-alkyl and trifluoromethyl functional groups, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural properties, and biological activities, providing valuable insights into its utility as a building block for more complex chemical entities.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various conditions, which is crucial for its potential use in pharmaceutical formulations. The findings suggest that this compound could serve as a versatile intermediate in the synthesis of novel therapeutics.

In another recent investigation, the biological activity of 1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane was evaluated against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated moderate cytotoxic effects, particularly in breast and lung cancer cells. The study proposed that the compound's mechanism of action might involve the inhibition of key cellular pathways, although further mechanistic studies are required to confirm this hypothesis. These findings underscore the potential of this molecule as a lead compound for anticancer drug development.

Additionally, the physicochemical properties of 1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane have been a subject of interest. A 2022 study in the Journal of Physical Chemistry A utilized computational methods to predict the compound's electronic structure and reactivity. The results revealed that the presence of the trifluoromethyl group significantly influences the molecule's electronic distribution, potentially enhancing its interaction with biological targets. This theoretical framework provides a foundation for future experimental studies aimed at optimizing the compound's pharmacological profile.

Despite these advancements, challenges remain in the practical application of 1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane. For instance, its lipophilicity and potential toxicity profiles need to be thoroughly characterized to ensure its suitability for therapeutic use. Ongoing research is addressing these issues, with a focus on derivatization strategies to improve the compound's bioavailability and safety. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically relevant applications.

In conclusion, the recent studies on 1-(1-bromo-2-methylpropan-2-yl)-3-(trifluoromethyl)cyclohexane (CAS: 2138018-22-9) highlight its potential as a valuable tool in chemical biology and drug discovery. The compound's unique structural features and promising biological activities make it a compelling subject for further investigation. Future research should aim to elucidate its mechanistic details, optimize its properties, and explore its applications in diverse therapeutic areas. The continued exploration of this molecule is likely to yield significant contributions to the field of medicinal chemistry.